Cas no 422276-15-1 (N-(2-chlorophenyl)methyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide)

• Product Name: N-(2-chlorophenyl)methyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide
• CAS No: 422276-15-1
• MF: C₂₁H₂₂ClN₃O₂S
• MW: 415.936282634735
• CID: 5811229
• Update Time: 2025-07-09

N-(2-chlorophenyl)methyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorobenzyl)-6-(4-oxo-2-thioxo-1,4-dihydroquinazolin-3(2H)-yl)hexanamide
• 3(2H)-Quinazolinehexanamide, N-[(2-chlorophenyl)methyl]-1,4-dihydro-4-oxo-2-thioxo-
• N-(2-chlorophenyl)methyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide

• Inchi： 1S/C21H22ClN3O2S/c22-17-10-5-3-8-15(17)14-23-19(26)12-2-1-7-13-25-20(27)16-9-4-6-11-18(16)24-21(25)28/h3-6,8-11H,1-2,7,12-14H2,(H,23,26)(H,24,28)
• InChI Key： DBXSLBYFVWCOHM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCCCC(NCC2=CC=CC=C2Cl)=O)C1=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-(2-chlorophenyl)methyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide

Comprehensive Analysis of N-(2-chlorophenyl)methyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide (CAS 422276-15-1)

The compound N-(2-chlorophenyl)methyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide (CAS 422276-15-1) is a specialized organic molecule with a unique structural framework. Its tetrahydroquinazoline core and sulfanylidene functional group make it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential applications in drug discovery, particularly targeting enzyme modulation and receptor binding. The presence of a chlorophenyl moiety further enhances its bioactivity profile, making it a candidate for therapeutic development.

In recent years, the demand for novel heterocyclic compounds like N-(2-chlorophenyl)methyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide has surged due to their versatility in pharmaceutical research. Questions such as "What are the synthetic routes for CAS 422276-15-1?" or "How does the sulfanylidene group influence bioavailability?" are frequently searched in academic and industrial databases. This reflects the growing curiosity about its structure-activity relationship (SAR) and optimization strategies for enhanced efficacy.

The compound's hexanamide linker provides flexibility in molecular design, enabling researchers to explore its interactions with biological targets. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its binding affinity and pharmacokinetic properties. Such analyses are critical for addressing common queries like "Can CAS 422276-15-1 cross the blood-brain barrier?" or "What solvents are suitable for its purification?" These topics align with current trends in green chemistry and sustainable synthesis.

Another area of interest is the compound's potential role in multi-target drug design. Its tetrahydroquinazolinone scaffold is known to exhibit diverse pharmacological activities, including anti-inflammatory and antimicrobial effects. This has led to investigations into its synergy with other bioactive molecules, answering questions like "Does CAS 422276-15-1 show synergistic effects with antibiotics?" Such studies are pivotal in addressing global challenges like antibiotic resistance.

From a technical standpoint, the N-(2-chlorophenyl)methyl group in CAS 422276-15-1 contributes to its stability under physiological conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used for its characterization. Researchers often search for "HPLC methods for quantifying CAS 422276-15-1" or "NMR peaks assignment for tetrahydroquinazoline derivatives," highlighting the need for standardized protocols in its study.

In conclusion, N-(2-chlorophenyl)methyl-6-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)hexanamide represents a promising scaffold for future scientific breakthroughs. Its combination of heterocyclic and amide functionalities offers a rich platform for innovation, addressing both academic inquiries and industrial applications. As research progresses, this compound is likely to remain a focal point in discussions about drug design and molecular optimization.